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Cat. No.: B096043 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of p-

cumenesulfonic acid in organic solvents. Due to the limited availability of specific quantitative

data in publicly accessible literature, this document focuses on providing a robust experimental

framework for researchers to determine these values in their own laboratory settings. The

provided protocols and diagrams are designed to be directly implemented in a research and

development environment.

Quantitative Solubility Data
As of the latest literature review, specific quantitative solubility data for p-cumenesulfonic acid

in common organic solvents such as methanol, ethanol, acetone, and isopropanol is not readily

available. General literature describes p-cumenesulfonic acid as being soluble in polar organic

solvents, a characteristic attributed to the polarity of the sulfonic acid group.[1] However, for

precise applications in areas such as drug formulation, crystallization, and reaction chemistry,

experimentally determined quantitative data is essential.

The following table is provided as a template for researchers to populate with their own

experimental findings.
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Organic Solvent Temperature (°C)
Solubility ( g/100
mL)

Method of
Determination

Methanol Gravimetric

Ethanol Gravimetric

Acetone Gravimetric

Isopropanol Gravimetric

Experimental Protocol: Determination of Solubility
by the Gravimetric Method
The gravimetric method is a straightforward and reliable technique for determining the solubility

of a solid in a liquid. It involves preparing a saturated solution, separating the dissolved solute

from the undissolved solid, and then determining the mass of the dissolved solute by

evaporating the solvent.

Materials and Equipment
p-Cumenesulfonic acid (analytical grade)

Selected organic solvents (e.g., methanol, ethanol, acetone, isopropanol) of high purity

Temperature-controlled shaker or water bath

Analytical balance (accurate to at least 0.1 mg)

Glass vials or flasks with airtight seals

Syringe filters (0.45 µm or smaller, compatible with the chosen solvent)

Syringes

Pre-weighed evaporation dishes or vials

Drying oven or vacuum desiccator
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Calibrated thermometer

Step-by-Step Procedure
Preparation of Saturated Solution:

Add an excess amount of p-cumenesulfonic acid to a glass vial or flask. An excess is

confirmed by the presence of undissolved solid at the bottom of the container after the

equilibration period.

Accurately pipette a known volume (e.g., 10 mL) of the desired organic solvent into the

vial.

Seal the vial tightly to prevent solvent evaporation.

Equilibration:

Place the sealed vial in a temperature-controlled shaker or water bath set to the desired

temperature (e.g., 25 °C).

Agitate the mixture for a sufficient period to ensure that equilibrium is reached. A typical

duration is 24 to 48 hours. The system is considered to be at equilibrium when the

concentration of the solute in the solution remains constant over time.

Sample Withdrawal and Filtration:

Once equilibrium is achieved, allow the vial to stand undisturbed in the temperature-

controlled environment for a sufficient time to allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant (the clear liquid above the solid)

using a syringe.

Immediately attach a syringe filter to the syringe and filter the solution into a pre-weighed,

clean, and dry evaporation dish or vial. This step is crucial to remove any undissolved

solid particles.

Solvent Evaporation:
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Place the evaporation dish containing the filtered saturated solution in a drying oven set to

a temperature that will facilitate the evaporation of the solvent without decomposing the p-

cumenesulfonic acid. Alternatively, a vacuum desiccator can be used for more gentle

drying.

Continue the drying process until all the solvent has evaporated and a constant weight of

the solid residue is achieved.

Data Analysis:

Accurately weigh the evaporation dish containing the dry p-cumenesulfonic acid residue.

Calculate the mass of the dissolved p-cumenesulfonic acid by subtracting the initial weight

of the empty evaporation dish.

The solubility can then be expressed in various units, such as grams per 100 mL of

solvent ( g/100 mL) or milligrams per milliliter (mg/mL).

Calculation:

Solubility ( g/100 mL) = (Mass of residue (g) / Volume of solvent used for dissolution (mL)) *

100

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the key steps in the gravimetric method for determining the

solubility of p-cumenesulfonic acid.
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Caption: Gravimetric method workflow for solubility determination.

Factors Influencing Solubility
The solubility of p-cumenesulfonic acid in an organic solvent is influenced by a combination of

physical and chemical factors. The following diagram illustrates these key relationships.
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Caption: Key factors influencing p-cumenesulfonic acid solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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